Cas no 2228727-41-9 (tert-butyl N-2-amino-3-(3-ethylphenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(3-ethylphenyl)propylcarbamate
• CAS No: 2228727-41-9
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 6242890
• PubChem ID: 165668396
• Update Time: 2025-05-20

tert-butyl N-2-amino-3-(3-ethylphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(3-ethylphenyl)propylcarbamate
• tert-butyl N-[2-amino-3-(3-ethylphenyl)propyl]carbamate
• 2228727-41-9
• EN300-1898527

• Inchi： 1S/C16H26N2O2/c1-5-12-7-6-8-13(9-12)10-14(17)11-18-15(19)20-16(2,3)4/h6-9,14H,5,10-11,17H2,1-4H3,(H,18,19)
• InChI Key： KAWVOTBQPOVYCB-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=CC=C(CC)C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.199428076g/mol
• Monoisotopic Mass: 278.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-3-(3-ethylphenyl)propylcarbamate

Comprehensive Guide to tert-butyl N-2-amino-3-(3-ethylphenyl)propylcarbamate (CAS No. 2228727-41-9)

tert-butyl N-2-amino-3-(3-ethylphenyl)propylcarbamate (CAS No. 2228727-41-9) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in medicinal chemistry and drug development. With its unique structural features, including the tert-butyl protecting group and the 3-ethylphenyl moiety, this molecule has garnered significant attention in the field of peptide synthesis and small-molecule drug design.

The growing interest in tert-butyl N-2-amino-3-(3-ethylphenyl)propylcarbamate is driven by its potential applications in developing targeted therapies and bioactive compounds. Researchers are particularly intrigued by its role as a building block for more complex molecules, especially in the synthesis of enzyme inhibitors and receptor modulators. The compound's carbamate group provides stability, while the amino functionality allows for further derivatization, making it a valuable intermediate in modern drug discovery pipelines.

From a chemical perspective, tert-butyl N-2-amino-3-(3-ethylphenyl)propylcarbamate exhibits interesting properties that make it suitable for various synthetic applications. The tert-butyloxycarbonyl (Boc) protecting group is particularly valuable in peptide chemistry, as it can be selectively removed under mild acidic conditions without affecting other sensitive functional groups. This characteristic has made CAS No. 2228727-41-9 a preferred choice for researchers working on structure-activity relationship (SAR) studies and medicinal chemistry optimization projects.

The pharmaceutical industry's current focus on personalized medicine and precision therapeutics has increased demand for specialized intermediates like tert-butyl N-2-amino-3-(3-ethylphenyl)propylcarbamate. Recent trends in AI-driven drug discovery have further highlighted the importance of such building blocks, as they enable rapid exploration of chemical space in virtual screening and molecular docking studies. The compound's balanced lipophilicity, conferred by the 3-ethylphenyl group, makes it particularly interesting for developing CNS-active compounds and blood-brain barrier penetrant molecules.

Quality control and analytical characterization of tert-butyl N-2-amino-3-(3-ethylphenyl)propylcarbamate typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The growing emphasis on green chemistry has also led to innovations in the synthesis of this intermediate, with researchers developing more atom-economical and catalytic approaches to its production.

Market analysts note increasing interest in tert-butyl N-2-amino-3-(3-ethylphenyl)propylcarbamate from contract research organizations (CROs) and academic laboratories engaged in hit-to-lead optimization. The compound's versatility allows its use across multiple therapeutic areas, including neurological disorders, metabolic diseases, and inflammatory conditions. As the pharmaceutical industry continues to embrace fragment-based drug discovery, the demand for well-characterized, high-quality building blocks like CAS No. 2228727-41-9 is expected to grow steadily in the coming years.

From a regulatory standpoint, tert-butyl N-2-amino-3-(3-ethylphenyl)propylcarbamate is generally regarded as safe for research purposes when handled according to standard laboratory protocols. However, researchers should always consult safety data sheets and implement appropriate risk mitigation measures when working with this or any chemical compound. Proper storage conditions, typically under inert atmosphere at controlled temperatures, help maintain the stability and shelf life of this valuable synthetic intermediate.

The future outlook for tert-butyl N-2-amino-3-(3-ethylphenyl)propylcarbamate appears promising, particularly as drug discovery efforts increasingly focus on allosteric modulators and protein-protein interaction inhibitors. The compound's structural features make it an attractive starting point for developing novel pharmacophores with improved drug-like properties. Ongoing research into bioconjugation techniques and prodrug strategies may further expand the utility of this versatile building block in modern medicinal chemistry.